Cas no 85337-09-3 (3-phenylpropane-1,1-diyl Diacetate)

• Product name: 3-phenylpropane-1,1-diyl Diacetate
• CAS No: 85337-09-3
• MF: C₁₃H₁₆O₄
• MW: 236.26374
• CID: 1836673
• PubChem ID: 241272

3-phenylpropane-1,1-diyl Diacetate Chemical and Physical Properties

Names and Identifiers

• 3-phenylpropane-1,1-diyl Diacetate
• phenyl-propanediol diacetate
• 3-phenylpropanal p-tosylhydrazone
• 1,1-diacetoxy-3-phenylpropane
• 3-phenyl-1,1-propanediol diacetate
• NSC-48546
• NSC48546
• DTXSID401005811
• 85337-09-3

• Inchi： InChI=1S/C13H16O4/c1-10(14)16-13(17-11(2)15)9-8-12-6-4-3-5-7-12/h3-7,13H,8-9H2,1-2H3
• InChI Key： ANUYJDFOJDZIFI-UHFFFAOYSA-N
• SMILES： CC(=O)OC(CCC1=CC=CC=C1)OC(=O)C

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 2.5